Cas no 1894202-69-7 (5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylic acid
• CAS No: 1894202-69-7
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 4627492
• PubChem ID: 117200779
• Update Time: 2024-11-08

5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylic acid
• 5-methyl-2,3-dihydro-1-benzothiophene-2-carboxylicacid
• F98233
• 5-Methyl-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid
• Z2732708493
• EN300-1590603
• AKOS034131882
• SCHEMBL24193321
• 1894202-69-7

• Inchi： 1S/C10H10O2S/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-4,9H,5H2,1H3,(H,11,12)
• InChI Key： ATODMKHRPLWSGL-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2CC1C(=O)O

Computed Properties

• Exact Mass: 194.04015073g/mol
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų